Cas no 1228553-40-9 ((R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid)

• Product Name: (R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1228553-40-9
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• MDL: MFCD07371797
• CID: 5167543
• Update Time: 2025-06-22

(R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-(4-trifluoromethylphenyl)-DL-glycine
• n-boc-2-(4-trifluoromethyl-phenyl)-dl-glycine
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[4-(trifluoromethyl)phenyl]acetic acid
• [(tert-butoxycarbonyl)amino][4-(trifluoromethyl)phenyl]acetic acid
• 2-(tert-butoxycarbonylamino)-2-(4-(trifluoromethyl)phenyl)acetic acid
• tert-butoxycarbonylamino-(4-trifluoromethyl-phenyl)-acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid
• Boc-amino-(4-tr
• (R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid
• (R)-Boc-amino-(4-trifluoromethyl-phenyl)-acetic acid
• Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(trifluoromethyl)-, (αR)-

• MDL： MFCD07371797
• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(21)18-10(11(19)20)8-4-6-9(7-5-8)14(15,16)17/h4-7,10H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： RAIYJIQGEQQZLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6

Additional information on (R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid

Compound Introduction: (R)-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid (CAS No: 1228553-40-9)

The compound (R-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid) with the CAS number 1228553-40-9 represents a significant advancement in the field of pharmaceutical chemistry. This chiral amino acid derivative is characterized by its unique structural features, which include a protected amine group and a trifluoromethyl-substituted aromatic ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity. The presence of the trifluoromethyl group in this compound not only improves its pharmacokinetic properties but also influences its electronic and steric interactions, making it a valuable building block for drug design. The use of the tert-butoxycarbonyl (Boc) protecting group ensures the stability of the amine function during synthetic procedures, facilitating its integration into more complex molecules.

The stereochemistry of this compound, denoted by the (R) configuration, is crucial for its biological activity. Chiral centers play a pivotal role in determining the efficacy and selectivity of pharmaceutical compounds. The precise stereochemical control achieved in the synthesis of this compound underscores the importance of advanced catalytic and chiral auxiliary methods in modern drug development. Recent studies have demonstrated that such chiral amino acids can serve as key intermediates in the production of protease inhibitors, which are widely used to treat viral infections and cancer.

One of the most compelling aspects of this compound is its potential as a precursor for biologically active molecules. The combination of a trifluoromethylphenyl moiety with an acetic acid backbone provides a versatile scaffold for further functionalization. This flexibility has been exploited in several research endeavors aimed at creating novel antiviral and anticancer agents. For instance, derivatives of this compound have shown promising results in inhibiting specific enzymes that are overexpressed in tumor cells, thereby highlighting its therapeutic potential.

The synthesis of (R-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid involves multi-step organic transformations that showcase the expertise required in pharmaceutical chemistry. Key steps include the introduction of the Boc protecting group, followed by nucleophilic substitution reactions to install the trifluoromethylphenyl ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are essential for producing compounds with minimal side reactions, ensuring their suitability for preclinical and clinical studies.

In conclusion, (R-2-((tert-butoxycarbonyl)amino)-2-(4-(trifluoromethyl)phenyl)acetic acid (CAS No: 1228553-40-9) represents a significant contribution to the pharmaceutical chemistry landscape. Its unique structural features, including the protected amine group and trifluoromethyl-substituted aromatic ring, make it a valuable intermediate for drug development. The stereochemical precision achieved during its synthesis underscores the importance of advanced synthetic methodologies in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.